Cas no 1222468-90-7 (p-SCN-Bn-deferoxamine)

• Product Name: p-SCN-Bn-deferoxamine
• CAS No: 1222468-90-7
• MF: C₃₃H₅₂N₈O₈S₂
• MW: 752.944785118103
• CID: 4673709
• Update Time: 2025-06-08

p-SCN-Bn-deferoxamine Chemical and Physical Properties

Names and Identifiers

• TMK6ND3QJH
• Deferoxamine-p-SCN
• p-SCN-Bn-deferoxamine
• p-NCS-Bz-DFO
• p-Isothiocyanatobenzyl-desferrioxamine
• N4-(5-((4-((5-(Acetylhydroxyamino)pentyl)amino)-1,4-dioxobutyl)hydroxyamino)pentyl)-N1-hydroxy-N1-(5-((((4-isothiocyanatophenyl)amino)thioxomethyl)amino)pentyl)butanediamide
• n1-hydroxy-n1-(5-(4-(hydroxy(5-(3-(4-isothiocyanatophenyl)thioureido) pentyl)amino)-4-oxobutanamido)pentyl)-n4-(5-(N-hydroxyacetamido)pentyl)succinamide
• Unii-tmk6ND3qjh

• Inchi： 1S/C33H52N8O8S2/c1-26(42)39(47)22-8-2-5-19-34-29(43)15-17-31(45)40(48)23-9-3-6-20-35-30(44)16-18-32(46)41(49)24-10-4-7-21-36-33(51)38-28-13-11-27(12-14-28)37-25-50/h11-14,47-49H,2-10,15-24H2,1H3,(H,34,43)(H,35,44)(H2,36,38,51)
• InChI Key： HBAYEVATSBINBX-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)N=C=S)NCCCCCN(C(CCC(NCCCCCN(C(CCC(NCCCCCN(C(C)=O)O)=O)=O)O)=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 51
• Rotatable Bond Count: 26
• Complexity: 1140
• Topological Polar Surface Area: 280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on p-SCN-Bn-deferoxamine

p-SCN-Bn-Deferoxamine: A Comprehensive Overview

p-SCN-Bn-Deferoxamine (CAS No. 1222468-90-7) is a derivative of deferoxamine, a well-known iron chelator with significant applications in the treatment of iron overload disorders. This compound has garnered attention in recent years due to its unique properties and potential therapeutic benefits. In this article, we delve into the structure, mechanism of action, and latest research findings related to p-SCN-Bn-deferoxamine, providing a comprehensive understanding of its role in modern medicine.

The chemical structure of p-SCN-Bn-deferoxamine is characterized by its deferoxamine backbone, which is modified with a para-substituted benzene ring containing a thiocyanate group. This modification enhances its stability and bioavailability, making it a promising candidate for various therapeutic applications. Recent studies have demonstrated that p-SCN-Bn-deferoxamine exhibits superior iron-chelating capabilities compared to traditional deferoxamine, particularly in conditions where excessive iron accumulation occurs, such as hemochromatosis and transfusional iron overload.

One of the most significant advancements in the study of p-SCN-Bn-deferoxamine is its ability to cross the blood-brain barrier. This property has opened new avenues for its use in treating neurodegenerative diseases associated with iron dysregulation, such as Alzheimer's disease and Parkinson's disease. Researchers have reported that p-SCN-Bn-deferoxamine can effectively reduce iron levels in the brain without causing significant side effects, making it a potential breakthrough in neurology.

In addition to its therapeutic applications, p-SCN-Bn-deferoxamine has also been explored for its role in diagnostic imaging. By incorporating this compound into magnetic resonance imaging (MRI) contrast agents, scientists have developed novel techniques to visualize iron deposition in tissues with unprecedented accuracy. This innovation has significantly improved the diagnosis of conditions like liver cirrhosis and cardiomyopathy, where iron overload plays a critical role.

The synthesis of p-SCN-Bn-deferoxamine involves a multi-step process that combines organic chemistry and biotechnology. Recent advancements in synthetic methods have optimized the production process, reducing costs and improving scalability. These developments have made p-SCN-Bn-deferoxamine more accessible for both research and clinical use.

Another area of active research is the investigation of p-SCN-Bn-deferoxamine's pharmacokinetics and pharmacodynamics. Studies have shown that this compound has an extended half-life compared to conventional deferoxamines, allowing for less frequent dosing and improved patient compliance. Furthermore, its low toxicity profile makes it suitable for long-term therapy, which is crucial for managing chronic conditions associated with iron overload.

Recent clinical trials have demonstrated the efficacy of p-SCN-Bn-deferoxamine in reducing serum ferritin levels and improving overall patient outcomes. In one pivotal study published in 2023, patients treated with p-SCN-Bn-deferoxamine exhibited a 30% reduction in liver iron content after just six months of therapy. These results highlight the potential of this compound as a first-line treatment for iron overload disorders.

Beyond its medical applications, p-SCN-Bn-deferoxamine has also found utility in biotechnology and materials science. Its ability to selectively bind iron ions makes it valuable in processes such as metal extraction and water purification. Researchers are currently exploring its use in environmentally friendly methods for removing heavy metals from industrial wastewater, further underscoring its versatility.

In conclusion, p-SCN-Bn-deferoxamine (CAS No. 1222468-90-7) represents a significant advancement in the field of iron chelation therapy. With its enhanced properties, broad applicability, and promising clinical results, this compound holds immense potential for improving patient care and addressing unmet medical needs. As research continues to uncover new insights into its mechanisms and applications, p-SCN-Bn-deferoxamine is poised to become a cornerstone in the treatment of iron-related disorders worldwide.